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Compound of Interest

Compound Name: Auramycin B

Cat. No.: B1203244 Get Quote

An In-depth Technical Guide to Auramycin B
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document pertains to the compound identified in

the PubChem database as "Auramycin b". While extensive searches were conducted for

"Auramycin B," a definitive, well-characterized compound with this exact name and a

corresponding CAS number could not be located in the available scientific literature and

chemical databases. It is plausible that "Auramycin b" is the intended compound of interest,

but this cannot be definitively confirmed. Users are advised to exercise caution and verify the

identity of the compound for their specific research purposes.

Chemical Identity and Identifiers
A comprehensive summary of the chemical identifiers for Auramycin b is presented below.

This information is crucial for the accurate identification and sourcing of the compound for

research and development activities.
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Identifier Type Value

Molecular Formula C₄₁H₄₉NO₁₅

IUPAC Name

methyl (1R,2R,4S)-4-[(2R,4S,5S,6S)-4-

(dimethylamino)-5-

[[(1R,3R,5S,8S,10S,12S,14S)-5,14-dimethyl-6-

oxo-2,4,9,13-

tetraoxatricyclo[8.4.0.0³,⁸]tetradecan-12-

yl]oxy]-6-methyloxan-2-yl]oxy-2,5,7-trihydroxy-2-

methyl-6,11-dioxo-3,4-dihydro-1H-tetracene-1-

carboxylate

SMILES

C[C@H]1[C@@H]2--INVALID-LINK--

O[C@@H]3--INVALID-LINK--C)O[C@H]4C--

INVALID-LINK--

O)C(=O)C7=C(C6=O)C=CC=C7O)C(=O)OC)

(C)O)C">C@HO[C@H]8CC(=O)--INVALID-

LINK--C

InChI

InChI=1S/C41H49NO15/c1-16-24(44)13-26-

40(53-16)57-38-18(3)52-29(14-25(38)54-26)56-

37-17(2)51-28(12-22(37)42(5)6)55-27-15-

41(4,49)33(39(48)50-7)20-11-21-

32(36(47)31(20)27)35(46)30-19(34(21)45)9-8-

10-23(30)43/h8-11,16-18,22,25-29,33,37-

38,40,43,47,49H,12-15H2,1-

7H3/t16-,17-,18-,22-,25-,26-,27-,28-,29-,33-,37+

,38+,40-,41+/m0/s1

InChIKey PCGZUKQITWMLRC-RJFPJLDVSA-N

Monoisotopic Mass 795.31024 Da

Experimental Data and Protocols
Currently, there is a lack of publicly available, detailed experimental protocols specifically for

the isolation, synthesis, or biological evaluation of Auramycin b. Broader searches for the
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"auramycin" class of compounds suggest they are typically isolated from fermentation cultures

of Streptomyces species.

A general workflow for the isolation and characterization of such natural products is outlined

below. This is a representative workflow and would require optimization for the specific case of

Auramycin b.

Fermentation Extraction & Purification

Structural Elucidation
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Culture Broth Chromatographic Separation
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Purified Compound

Structure Determination
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Figure 1. Generalized workflow for the isolation and characterization of microbial natural

products.

Biological Activity and Signaling Pathways
Detailed information regarding the specific biological activity, mechanism of action, and any

associated signaling pathways for Auramycin b is not readily available in the scientific

literature.

Based on the structural class of related auramycin and aureolic acid antibiotics, it is

hypothesized that Auramycin b may exhibit antibacterial and/or anticancer properties. The

general mechanism for many antibiotics involves the inhibition of essential cellular processes in

target organisms. A simplified diagram illustrating potential antibiotic mechanisms of action is

provided below.
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Figure 2. Potential mechanisms of action for antibiotic compounds.

Future Directions
The lack of detailed public information on Auramycin B presents a significant opportunity for

future research. Key areas for investigation include:

Definitive Structural Elucidation: Confirmation of the structure of "Auramycin B" and its

relationship to "Auramycin b" through isolation from a natural source or total synthesis and

subsequent spectroscopic analysis.

Biological Screening: Comprehensive evaluation of the biological activity of the purified

compound against a wide range of bacterial and cancer cell lines.

Mechanism of Action Studies: Elucidation of the specific molecular target and mechanism by

which Auramycin B exerts its biological effects.

Biosynthetic Pathway Characterization: Identification and characterization of the gene cluster

responsible for the biosynthesis of Auramycin B in the producing organism.

The information provided herein serves as a foundational guide for researchers interested in

Auramycin B. Further investigation is required to fully characterize this potentially valuable

natural product.
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To cite this document: BenchChem. [Auramycin B CAS number and chemical identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203244#auramycin-b-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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